Cas no 887590-43-4 (N-(cyclopropylmethyl)-3-(trifluoromethyl)aniline)

• Product Name: N-(cyclopropylmethyl)-3-(trifluoromethyl)aniline
• CAS No: 887590-43-4
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 713579
• PubChem ID: 16244373
• Update Time: 2025-04-19

N-(cyclopropylmethyl)-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(cyclopropylmethyl)-3-(trifluoromethyl)-
• CYCLOPROPYLMETHYL-(3-TRIFLUOROMETHYL-PHENYL)-AMINE
• N-(cyclopropylmethyl)-3-(trifluoromethyl)aniline
• A1-07014
• DTXSID50585670
• EN300-166370
• CS-0236003
• 887590-43-4

• MDL： MFCD07786999
• Inchi： 1S/C11H12F3N/c12-11(13,14)9-2-1-3-10(6-9)15-7-8-4-5-8/h1-3,6,8,15H,4-5,7H2
• InChI Key： CEMVDEPFTHQMEO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NCC1CC1)(F)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes